Cas no 1343637-49-9 (2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylic acid)

• Product Name: 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylic acid
• CAS No: 1343637-49-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD17287192
• CID: 5159239
• PubChem ID: 63073029
• Update Time: 2026-03-04

2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(1H-pyrazol-1-yl)-
• 2-(1h-Pyrazol-1-yl)cyclohexane-1-carboxylic acid
• 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylic acid

• MDL： MFCD17287192
• Inchi： 1S/C10H14N2O2/c13-10(14)8-4-1-2-5-9(8)12-7-3-6-11-12/h3,6-9H,1-2,4-5H2,(H,13,14)
• InChI Key： KUNNGQFNJJEPBY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCC1N1C=CC=N1

Additional information on 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylic acid

2-(1H-Pyrazol-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1343637-49-9)

2-(1H-Pyrazol-1-yl)cyclohexane-1-carboxylic acid, with the CAS registry number 1343637-49-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrazole ring with a cyclohexane carboxylic acid moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactions and its ability to participate in various hydrogen bonding interactions. The cyclohexane carboxylic acid group adds further functional diversity, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylic acid in drug discovery efforts. Its structure allows for the exploration of diverse pharmacophores, which are essential for targeting specific biological pathways. For instance, researchers have investigated its role as a ligand in metalloenzyme inhibition, where the pyrazole group can coordinate with metal centers, potentially disrupting enzyme activity. Additionally, the compound's ability to form hydrogen bonds makes it a promising candidate for modulating protein-protein interactions, a critical area in therapeutic development.

The synthesis of CAS No. 1343637-49-9 has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective syntheses. These advancements have not only improved the yield and purity of the compound but also opened avenues for its large-scale production, which is crucial for preclinical and clinical studies. Moreover, the compound's stability under various reaction conditions has been thoroughly evaluated, ensuring its reliability as an intermediate in more complex molecular constructions.

In terms of applications, 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylic acid has shown promise in the development of anti-inflammatory agents. Its ability to inhibit cyclooxygenase enzymes, which are key players in inflammation, has been demonstrated in vitro and in animal models. Furthermore, ongoing research is exploring its potential as an anticancer agent, particularly in targeting pathways involved in cell proliferation and apoptosis. The compound's selectivity towards certain cancer cell lines suggests that it could be developed into a targeted therapy with reduced side effects.

The structural versatility of this compound also extends to its use in materials science. By incorporating it into polymer networks or as a ligand in coordination polymers, researchers are investigating its role in creating novel materials with tailored properties. For example, its ability to form supramolecular assemblies through hydrogen bonding could lead to applications in drug delivery systems or sensors.

In conclusion, 2-(1H-pyrazol-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1343637-49-9) is a multifaceted compound with applications spanning drug discovery, materials science, and synthetic chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific domains.